3-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-5,5-dimethyl-1,3-oxazolidine-2,4-dione

• IUPAC Name: 3-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-5,5-dimethyl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C14H18N2O4/c1-8-6-15-10(9(2)11(8)19-5)7-16-12(17)14(3,4)20-13(16)18/h6H,7H2,1-5H3
• InChI Key: GDEXTCZOXBWBQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CN2C(=O)C(OC2=O)(C)C
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves reactions under specific conditions to form products with desired properties. For example, the reaction of 3,4-diaminopyridine with 3-ethoxyvinylidene-2,4-pentanedione forms products through substitution reactions, indicating a method for synthesizing compounds with complex structures (Opozda et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds related to the target molecule has been determined using single crystal X-ray diffraction. These structures often form intermolecular hydrogen-bonded dimers in the crystalline state, highlighting the importance of tautomeric forms and intermolecular interactions in defining the structural characteristics (Opozda et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can lead to the formation of products with photochromic properties or enable the synthesis of new heterocyclic compounds through multi-component reactions, showcasing the versatility and reactivity of these molecules (Makarova et al., 2011).

Physical Properties Analysis

The physical properties, such as crystalline structure and molecular conformation, are crucial for understanding the behavior and reactivity of compounds. Studies have revealed that certain compounds exhibit diverse conformations in their structures, which can influence their physical and chemical properties (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are determined by the molecular structure and electronic configuration of the compounds. Research on similar compounds has shown that modifications in the molecular structure can significantly affect their photochromic properties and stability, indicating the importance of structural characterization for predicting chemical behavior (Makarova et al., 2011).